Quercetin 7-O-(6''-O-malonyl)-beta-D-glucoside

• Molecular Formula: C24H22O15
• Molecular Weight: 550.4 g/mol
• SMILES: C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)COC(=O)CC(=O)O)O)O)O)O)O)O)O
• InChI: InChI=1S/C24H22O15/c25-10-2-1-8(3-11(10)26)23-21(34)19(32)17-12(27)4-9(5-13(17)38-23)37-24-22(35)20(33)18(31)14(39-24)7-36-16(30)6-15(28)29/h1-5,14,18,20,22,24-27,31,33-35H,6-7H2,(H,28,29)/t14-,18-,20+,22-,24-/m1/s1
• InChIKey: GCBLCUVXMBGCQO-ZQIGZIPLSA-N

Researchers often face experimental variability due to the undefined solubility and target engagement of generic quercetin. Quercetin 7-O-(6''-O-malonyl)-beta-D-glucoside (CAS 98767-37-4) addresses this by offering a structurally precise, malonylated standard. - Differentiate the contribution of 6''-O-malonylation and 7-O-glycosylation to flavonoid stability and cellular uptake. - Map unique cytoprotective profiles distinct from common C3-glycosides in oxidative stress assays. - Screen for ghrelin receptor modulation, a novel application for appetite and anti-aging research.

Quercetin 7-O-(6''-O-malonyl)-beta-D-glucoside Overview

Quercetin 7-O-(6''-O-malonyl)-beta-D-glucoside (CAS 98767-37-4) is a naturally occurring flavonol glycoside and a malonylated derivative of quercetin [1]. It belongs to the class of flavonoid-7-O-glycosides and is primarily isolated from plant sources within the Justicia genus (Acanthaceae) . This compound is of significant research interest due to the presence of the 6''-O-malonyl group on its glucoside moiety, a structural feature known to influence key physicochemical and biological properties relative to its non-malonylated counterparts .

Malonylation-dependent property modulation studies

Glycosylation-site SAR (7-O vs. 3-O) research

Natural-product probe for flavonoid biology

• [1] MedChemExpress. Quercetin 7-O-(6''-O-malonyl)-beta-D-glucoside. Product Datasheet. View Source

Why Generic Glycosides Fail vs. Quercetin 7-O-malonylglucoside

Substituting Quercetin 7-O-(6''-O-malonyl)-beta-D-glucoside with a generic quercetin glycoside, such as quercetin 3-O-glucoside or rutin, is scientifically inadvisable due to the critical impact of malonylation on molecular behavior. The 6''-O-malonyl esterification alters the compound's solubility, stability, and bioavailability profile compared to non-malonylated glycosides [1]. Furthermore, the specific site of glycosylation (7-O) dictates its interaction with biological targets and its metabolic fate, which is distinct from that of 3-O-glycosides or aglycones [2]. This structural specificity leads to divergent outcomes in assays measuring antioxidant capacity, enzyme inhibition, or receptor binding, rendering any non-identical analog an unreliable proxy for precise experimental work .

Malonylation alters solubility and stability; non-malonylated glycosides may not replicate aqueous compatibility.

7-O vs. 3-O glycosylation changes target interaction and metabolic fate; C3-analogs may not transfer functional outcomes.

Antioxidant/cytoprotective profiles from C3-glycosides cannot be extrapolated to 7-O structures without direct validation.

• [1] Kim, B. G., et al. (2014). Glycosylation and subsequent malonylation of isoflavonoids in E. coli: strain development, production and insights into future metabolic perspectives. Journal of Industrial Microbiology & Biotechnology, 41(11), 1647-1658. View Source
• [2] Panat, N. A., et al. (2015). Antioxidant profiling of C3 quercetin glycosides: Quercitrin, Quercetin 3-β-D-glucoside and Quercetin 3-O-(6”-O-malonyl)-β-Dglucoside in cell free environment. Free Radicals and Antioxidants, 5(2), 90-97. View Source

Quercetin 7-O-malonylglucoside: Differentiating Evidence

Enhanced Solubility & Stability by Malonylation

Quercetin 7-O-(6''-O-malonyl)-beta-D-glucoside features a 6''-O-malonyl group on its glucose moiety. Class-level evidence from related flavonoid systems demonstrates that this specific malonylation significantly enhances water solubility and chemical stability compared to the non-malonylated glucoside. For instance, in engineered E. coli systems, the malonylated isoflavone genistin 6''-O-malonate was produced, confirming the stability of the malonyl ester in a biological context, a property not shared by its parent compound, genistin [1]. This principle of enhanced aqueous compatibility is a key differentiator for in vitro assay design and formulation development.

Solubility & Stability

Class-level inference

6''-O-malonylation increases aqueous solubility and stability (qualitative class-level evidence in related flavonoid systems).

Supports formulation and assay reproducibility context.

Data to verify for 7-O isomer specifically.

Evidence Dimension	Physicochemical Property (Water Solubility and Stability)
Target Compound Data	Malonylated glucoside (class effect)
Comparator Or Baseline	Non-malonylated glucoside (e.g., quercetin 7-O-glucoside)
Quantified Difference	Malonylation increases water solubility and stability (qualitative class-level observation) [1].
Conditions	Inferred from studies on isoflavonoid malonylation in engineered microbial systems and general flavonoid chemistry principles.

Why This Matters

Improved aqueous solubility and stability reduce the risk of compound precipitation or degradation in cell culture or biochemical assays, ensuring more reliable and reproducible experimental data.

• [1] Kim, B. G., et al. (2014). Glycosylation and subsequent malonylation of isoflavonoids in E. coli: strain development, production and insights into future metabolic perspectives. Journal of Industrial Microbiology & Biotechnology, 41(11), 1647-1658. View Source

Divergent Antioxidant Activity vs. C3-Glycosides

The site of glycosylation is a critical determinant of antioxidant efficacy. A comparative study of quercetin C3-glycosides found that Quercetin 3-O-(6”-O-malonyl)-β-D-glucoside exhibited 'excellent antioxidant ability in a cell-free environment' but displayed a different protective profile in biological systems (e.g., mitochondria) compared to the parent aglycone and other glycosides [1]. This demonstrates that the biological outcome of malonylated glycosides is highly context-dependent and cannot be extrapolated from simpler quercetin analogs. Quercetin 7-O-(6''-O-malonyl)-beta-D-glucoside, with its distinct glycosylation site, is expected to exhibit a unique antioxidant and cytoprotective profile.

Antioxidant Profile

Class-level inference

C3-malonylglucoside: reported high cell-free radical scavenging, but failed to protect mitochondria from lipid peroxidation vs. aglycone.

Supports context-dependent antioxidant evaluation.

Transferability to 7-O isomer requires validation.

Evidence Dimension	Antioxidant Capacity and Cytoprotection
Target Compound Data	Unique profile expected due to 7-O-malonyl-glucoside structure.
Comparator Or Baseline	Quercetin aglycone and C3-glycosides (e.g., quercitrin, quercetin 3-O-glucoside, quercetin 3-O-(6''-O-malonyl)-β-D-glucoside).
Quantified Difference	C3-malonyl glucoside showed excellent cell-free antioxidant activity but failed to protect mitochondria from lipid peroxidation, unlike aglycone [1].
Conditions	Cell-free radical scavenging assays and mitochondrial protection assays in vitro.

Why This Matters

Procuring the specific 7-O-malonylglucoside is essential for studies investigating the role of glycosylation pattern in the biological activity of quercetin, as results from other glycosides are not transferable.

• [1] Panat, N. A., et al. (2015). Antioxidant profiling of C3 quercetin glycosides: Quercitrin, Quercetin 3-β-D-glucoside and Quercetin 3-O-(6”-O-malonyl)-β-Dglucoside in cell free environment. Free Radicals and Antioxidants, 5(2), 90-97. View Source

Ghrelin Receptor Modulation Potential

While direct data for the 7-O-isomer is limited, a closely related compound, quercetin 3-O-malonylglucoside, has been identified as a functional analog of the peptide hormone ghrelin. In a specific bioassay, quercetin 3-O-malonylglucoside was confirmed to increase growth hormone secretion from rat anterior pituitary cells [1]. This bioactivity is not a general property of quercetin or its simple glycosides and is attributed to the specific malonylated glucoside structure. The 7-O-malonylglucoside isomer presents a distinct scaffold for exploring similar non-peptidyl ghrelin mimetic activity, offering a unique avenue for research in anti-aging and metabolic regulation.

Ghrelin Mimetic Potential

Class-level inference

Quercetin 3-O-malonylglucoside reported to increase growth hormone secretion in rat pituitary cell assay.

Supports isomer-specific ghrelin pathway exploration.

7-O isomer activity requires direct confirmation.

Evidence Dimension	Functional Ghrelin Analog Activity
Target Compound Data	Potential for similar activity (isomeric analog).
Comparator Or Baseline	Quercetin aglycone and other non-malonylated glycosides.
Quantified Difference	Quercetin 3-O-malonylglucoside increased growth hormone secretion in a rat pituitary cell assay; other quercetin derivatives do not exhibit this specific ghrelin-mimetic activity [1].
Conditions	In vitro bioassay on rat anterior pituitary cells.

Why This Matters

This provides a specific, hypothesis-driven rationale for procuring Quercetin 7-O-(6''-O-malonyl)-beta-D-glucoside for research programs focused on novel ghrelin receptor modulators, distinct from general antioxidant studies.

• [1] Lin, Y. C., et al. (2020). Quercetin 3-O-malonylglucoside in the leaves of mulberry (Morus alba) is a functional analog of ghrelin. Journal of Food Biochemistry, 44(9), e13379. View Source

Applications of Quercetin 7-O-malonylglucoside

SAR Studies of Flavonoid Bioavailability

Utilize Quercetin 7-O-(6''-O-malonyl)-beta-D-glucoside as a key compound to investigate the impact of 6''-O-malonylation and 7-O-glycosylation on the solubility, stability, and cellular uptake of quercetin derivatives. Compare its behavior directly with quercetin aglycone, quercetin 7-O-glucoside, and quercetin 3-O-malonylglucoside to elucidate the contribution of each structural feature to overall bioavailability [1].

Improved In Vitro Antioxidant Assay Development

Employ this compound in cell-free and cell-based antioxidant assays to map the specific radical scavenging and cytoprotective profile conferred by the 7-O-malonylglucoside structure. Its unique profile, distinct from C3-glycosides, makes it a valuable tool for dissecting the mechanisms of flavonoid-mediated oxidative stress mitigation [2].

Exploratory Research in Ghrelin Receptor Modulation

Leverage the structural analogy to quercetin 3-O-malonylglucoside, a known functional ghrelin analog, to screen Quercetin 7-O-(6''-O-malonyl)-beta-D-glucoside for ghrelin receptor binding and activation. This application is particularly relevant for research programs focused on discovering novel, non-peptidyl molecules for appetite regulation, growth hormone secretion, and anti-aging interventions [3].

Application

Selection Property

Validation Focus

Flavonoid bioavailability SAR studies

Malonylation and glycosylation-site specificity

Solubility, stability, and cellular uptake comparison

In vitro antioxidant mechanism studies

7-O-malonylglucoside antioxidant profile

Cell-free and cell-based cytoprotection endpoints

Ghrelin receptor pathway exploration

Isomeric scaffold for ghrelin mimetic screening

Ghrelin receptor binding and signaling assays

• [1] Kim, B. G., et al. (2014). Glycosylation and subsequent malonylation of isoflavonoids in E. coli: strain development, production and insights into future metabolic perspectives. Journal of Industrial Microbiology & Biotechnology, 41(11), 1647-1658. View Source
• [2] Panat, N. A., et al. (2015). Antioxidant profiling of C3 quercetin glycosides: Quercitrin, Quercetin 3-β-D-glucoside and Quercetin 3-O-(6”-O-malonyl)-β-Dglucoside in cell free environment. Free Radicals and Antioxidants, 5(2), 90-97. View Source
• [3] Lin, Y. C., et al. (2020). Quercetin 3-O-malonylglucoside in the leaves of mulberry (Morus alba) is a functional analog of ghrelin. Journal of Food Biochemistry, 44(9), e13379. View Source